Cas no 2168104-51-4 (2-cyclopentyl-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: 2-cyclopentyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2168104-51-4
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 6069450
• PubChem ID: 154220761
• Update Time: 2025-05-25

2-cyclopentyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• EN300-1582059
• 2-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 2168104-51-4

• Inchi： 1S/C11H14N4/c12-9-8-5-6-13-11(8)15-10(14-9)7-3-1-2-4-7/h5-7H,1-4H2,(H3,12,13,14,15)
• InChI Key： JRXYASGZHDZRQV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CN2)C(N)=NC=1C1CCCC1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 2-cyclopentyl-7H-pyrrolo2,3-dpyrimidin-4-amine

Comprehensive Overview of 2-Cyclopentyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2168104-51-4): Properties, Applications, and Research Insights

The compound 2-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2168104-51-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolopyrimidine core substituted with a cyclopentyl group and an amine functionality, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, with 2-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine emerging as a promising candidate. Its molecular framework aligns with the privileged structures concept, which refers to chemotypes frequently found in bioactive compounds. This has led to its exploration in high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) studies. The compound’s logP and hydrogen-bonding capacity further enhance its drug-like properties, making it a subject of interest in medicinal chemistry.

The synthesis of 2-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis have been employed to improve yield and efficiency. Analytical characterization, including NMR, HPLC, and mass spectrometry, confirms its purity and structural integrity. These methodologies are critical for ensuring reproducibility in research settings, a topic frequently queried in scientific forums and search engine databases.

One of the most searched questions regarding this compound revolves around its biological activity and mechanism of action. Preliminary studies suggest that it may interact with ATP-binding sites of kinases, a feature shared with several FDA-approved drugs. This has spurred investigations into its potential applications for cancer therapy and inflammatory disorders. Additionally, its pharmacokinetic profile—including absorption, distribution, metabolism, and excretion (ADME)—is a key focus area for researchers optimizing lead compounds.

From an industrial perspective, 2-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is often discussed in the context of intellectual property and patent landscapes. Companies and academic institutions are actively filing patents to protect derivatives and formulations, reflecting its commercial potential. The compound’s relevance to precision medicine and personalized therapeutics further aligns with current trends in healthcare innovation, a topic dominating AI-driven literature analysis tools.

Environmental and safety considerations are also critical when handling this compound. While it is not classified as hazardous, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. These guidelines are frequently highlighted in safety data sheets (SDS) and regulatory documents, addressing common queries from laboratory personnel.

In summary, 2-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 2168104-51-4) represents a versatile and pharmacologically relevant molecule. Its applications span drug discovery, chemical biology, and material science, with ongoing research uncovering new possibilities. As the scientific community continues to explore its potential, this compound remains a focal point in the quest for innovative therapeutic solutions.